Cas no 61172-71-2 ((1,1-Dimethylethoxy)carbonylamino-monomethyl Ester Propanedioic Acid)

(1,1-Dimethylethoxy)carbonylamino-monomethyl Ester Propanedioic Acid is a specialized protected amino acid derivative widely used in peptide synthesis and organic chemistry. Its key structural features include a Boc (tert-butoxycarbonyl) protecting group for the amino functionality and a monomethyl ester moiety on the propanedioic acid backbone, providing selective reactivity. This compound offers advantages in controlled synthetic transformations due to its orthogonal protection strategy, enabling sequential deprotection steps in complex molecular constructions. The propanedioic acid (malonic acid) framework allows further functionalization at the remaining carboxylic acid position. Its stability under various reaction conditions makes it particularly valuable for multi-step syntheses, especially in pharmaceutical intermediates and bioactive molecule development. The product demonstrates good solubility in common organic solvents, facilitating its handling in laboratory applications.

(1,1-Dimethylethoxy)carbonylamino-monomethyl Ester Propanedioic Acid structure

61172-71-2 structure

Product Name:(1,1-Dimethylethoxy)carbonylamino-monomethyl Ester Propanedioic Acid

CAS No:61172-71-2

MF:C₉H₁₅NO₆

MW:233.218503236771

MDL:MFCD17018676

CID:489696

PubChem ID:11128196

Update Time:2025-07-02

(1,1-Dimethylethoxy)carbonylamino-monomethyl Ester Propanedioic Acid Chemical and Physical Properties

Names and Identifiers

- 2-((tert-Butoxycarbonyl)amino)-3-methoxy-3-oxopropanoic acid
- 2-(tert-butoxycarbonylaMino)-3-Methoxy-3-oxopropanoic acid
- 3-methoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-oxopropanoic acid
- Propanedioic acid, [[(1,1-dimethylethoxy)carbonyl]amino]-, monomethylester
- AK128635
- Boc-Ama(OMe)-OH
- KB-15974
- methyl hydrogen (tert-butoxycarbonylamino)malonate
- RL04310
- 2-((tert-Butoxycarbonyl)amino)-3-methoxy-3-oxopropanoicacid
- 2-tert-butoxycarbonylaminomalonic acid monomethyl ester
- Methyl N-(tert-butoxycarbonyl)-3-oxoserinate
- IWNBSNGOUCJPKH-UHFFFAOYSA-N
- 2-{[(tert-butoxy)carbonyl]amino}-3-methoxy-3-oxopropanoic acid
- DTXSID40456244
- 61172-71-2
- AKOS016000735
- BOC-NHCH(CO2Me)CO2H
- DB-337430
- (1,1-Dimethylethoxy)carbonylamino-monomethyl Ester Propanedioic Acid
- MDL： MFCD17018676
- Inchi： 1S/C9H15NO6/c1-9(2,3)16-8(14)10-5(6(11)12)7(13)15-4/h5H,1-4H3,(H,10,14)(H,11,12)
- InChI Key： IWNBSNGOUCJPKH-UHFFFAOYSA-N
- SMILES： O(C(NC(C(=O)O)C(=O)OC)=O)C(C)(C)C

Computed Properties

Exact Mass: 233.08993720g/mol
Monoisotopic Mass: 233.08993720g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 7
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 102Å²

(1,1-Dimethylethoxy)carbonylamino-monomethyl Ester Propanedioic Acid Pricemore >>

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Chemenu	CM184846-1g	2-((tert-butoxycarbonyl)amino)-3-methoxy-3-oxopropanoic acid	61172-71-2	95%	1g	$482	2021-06-09
TRC	P839990-10mg	[[(1,1-Dimethylethoxy)carbonyl]amino]-monomethyl Ester Propanedioic Acid	61172-71-2		10mg	$ 50.00	2022-06-03
TRC	P839990-50mg	[[(1,1-Dimethylethoxy)carbonyl]amino]-monomethyl Ester Propanedioic Acid	61172-71-2		50mg	$ 210.00	2022-06-03
TRC	P839990-100mg	[[(1,1-Dimethylethoxy)carbonyl]amino]-monomethyl Ester Propanedioic Acid	61172-71-2		100mg	$ 295.00	2022-06-03
Chemenu	CM184846-1g	2-((tert-butoxycarbonyl)amino)-3-methoxy-3-oxopropanoic acid	61172-71-2	95%	1g	$482	2023-02-18
eNovation Chemicals LLC	Y0979999-5g	2-(tert-butoxycarbonylamino)-3-methoxy-3-oxopropanoic acid	61172-71-2	95%	5g	$1250	2025-02-21
eNovation Chemicals LLC	Y0979999-5g	2-(tert-butoxycarbonylamino)-3-methoxy-3-oxopropanoic acid	61172-71-2	95%	5g	$1250	2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1651249-1g	2-((Tert-butoxycarbonyl)amino)-3-methoxy-3-oxopropanoic acid	61172-71-2	98%	1g	￥3939.00	2024-05-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1651249-5g	2-((Tert-butoxycarbonyl)amino)-3-methoxy-3-oxopropanoic acid	61172-71-2	98%	5g	￥13461.00	2024-05-07
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